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Compound of Interest

Compound Name: Diflubenzuron-d4

Cat. No.: B12400141 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide to the chemical structure, properties, and

analytical methodologies related to Diflubenzuron-d4.

Diflubenzuron-d4 is the deuterated form of Diflubenzuron, an insecticide belonging to the

benzoylurea class.[1][2] The incorporation of deuterium atoms provides a valuable tool for

various research applications, including its use as an internal standard in quantitative analyses

by NMR, GC-MS, or LC-MS, and as a tracer in metabolic and pharmacokinetic studies.[1]

Chemical Structure and Properties
Diflubenzuron-d4 is structurally characterized by a central urea moiety linked to a 4-

chlorophenyl group and a 2,6-difluorobenzoyl group, with four deuterium atoms incorporated

into the chlorophenyl ring.
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Diflubenzuron Chitin Synthase
(Enzyme)

Inhibits Chitin ProductionCatalyzes Exoskeleton FormationLeads to Improper MoltingDisrupted Larval Death
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Reactants

Product

2,6-difluorobenzamide

Diflubenzuron-d4

4-chlorophenyl isocyanate
(deuterated for d4 synthesis)

Sample

Extraction
(e.g., with acetonitrile)

Clean-up
(e.g., column chromatography)

HPLC Analysis
(C18 column, UV detection)

Data Analysis
(Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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